Cas no 115768-64-4 (Benzoyl chloride,4-chloro-2-mercapto-)

• Product Name: Benzoyl chloride,4-chloro-2-mercapto-
• CAS No: 115768-64-4
• MF: C₇H₄Cl₂OS
• MW: 207.077058792114
• CID: 130920
• PubChem ID: 45081919
• Update Time: 2025-04-19

Benzoyl chloride,4-chloro-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-chloro-2-mercapto-
• 4-chloro-2-sulfanylbenzoyl chloride
• Benzoyl chloride, 4-chloro-2-mercapto- (9CI)
• 115768-64-4
• DTXSID30664952

• Inchi： 1S/C7H4Cl2OS/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H
• InChI Key： CVNIMYCVTGMHEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=C(C=1)S

Computed Properties

• Exact Mass: 205.93612
• Monoisotopic Mass: 205.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives